Cas no 657405-46-4 (Ethanone, 2-bromo-1-[5-(2-chloro-4-nitrophenyl)-2-furanyl]-)

• Product Name: Ethanone, 2-bromo-1-[5-(2-chloro-4-nitrophenyl)-2-furanyl]-
• CAS No: 657405-46-4
• MF: C₁₂H₇BrClNO₄
• MW: 344.545281648636
• CID: 1691213
• PubChem ID: 7172234
• Update Time: 2025-04-21

Ethanone, 2-bromo-1-[5-(2-chloro-4-nitrophenyl)-2-furanyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-[5-(2-chloro-4-nitrophenyl)-2-furanyl]-
• 657405-46-4
• 2-bromo-1-[5-(4-nitro-2-chlorophenyl)-2-furyl]-ethanone
• 2-Bromo-1-[5-(2-chloro-4-nitro-phenyl)-furan-2-yl]-ethanone
• 2-bromo-1-[5-(2-chloro-4-nitrophenyl)furan-2-yl]ethanone
• 2-Bromo-1-(5-(2-chloro-4-nitrophenyl)furan-2-yl)ethanone
• SCHEMBL14267959

• MDL： MFCD06739702
• Inchi： 1S/C12H7BrClNO4/c13-6-10(16)12-4-3-11(19-12)8-2-1-7(15(17)18)5-9(8)14/h1-5H,6H2
• InChI Key： KGWGGRKNIAJSBA-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC=C(C2C=CC(=CC=2Cl)[N+](=O)[O-])O1)=O

Computed Properties

• Exact Mass: 342.92471
• Monoisotopic Mass: 342.92470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 73.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes